Cas no 2411286-37-6 (N-[1-[3-(Trifluoromethyl)phenyl]piperidin-4-yl]oxirane-2-carboxamide)

• Product Name: N-[1-[3-(Trifluoromethyl)phenyl]piperidin-4-yl]oxirane-2-carboxamide
• CAS No: 2411286-37-6
• MF: C₁₅H₁₇F₃N₂O₂
• MW: 314.302894353867
• CID: 6030207
• PubChem ID: 154879970
• Update Time: 2025-06-10

N-[1-[3-(Trifluoromethyl)phenyl]piperidin-4-yl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3687619969
• 2411286-37-6
• N-{1-[3-(trifluoromethyl)phenyl]piperidin-4-yl}oxirane-2-carboxamide
• EN300-7560889
• N-[1-[3-(Trifluoromethyl)phenyl]piperidin-4-yl]oxirane-2-carboxamide

• Inchi： 1S/C15H17F3N2O2/c16-15(17,18)10-2-1-3-12(8-10)20-6-4-11(5-7-20)19-14(21)13-9-22-13/h1-3,8,11,13H,4-7,9H2,(H,19,21)
• InChI Key： NEGXBUACZDYKKK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1CCC(CC1)NC(C1CO1)=O)(F)F

Computed Properties

• Exact Mass: 314.12421228g/mol
• Monoisotopic Mass: 314.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.9Ų

Additional information on N-[1-[3-(Trifluoromethyl)phenyl]piperidin-4-yl]oxirane-2-carboxamide

Professional Introduction to N-[1-[3-(Trifluoromethyl)phenyl]piperidin-4-yl]oxirane-2-carboxamide (CAS No: 2411286-37-6)

N-[1-[3-(Trifluoromethyl)phenyl]piperidin-4-yl]oxirane-2-carboxamide, identified by the Chemical Abstracts Service Number (CAS No) 2411286-37-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a piperidine core linked to an oxirane ring, which is further substituted with a trifluoromethyl-phenyl group. The structural features of this molecule not only make it an intriguing subject of study but also open up numerous possibilities for its application in drug development.

The trifluoromethyl group is a key functional moiety in this compound, known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. This group is particularly valued in medicinal chemistry for its ability to influence the electronic properties of adjacent atoms, thereby affecting the overall reactivity and biological activity of the molecule. The presence of the piperidine ring further contributes to the compound's complexity, providing a versatile scaffold for further chemical modifications and functionalization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage advanced structural motifs like those found in N-[1-[3-(Trifluoromethyl)phenyl]piperidin-4-yl]oxirane-2-carboxamide. The oxirane ring, also known as an epoxide, is a highly reactive functional group that can participate in various chemical transformations, making it an excellent candidate for designing prodrugs or bioactive molecules. The combination of these structural elements suggests that this compound may exhibit unique pharmacological properties, making it a promising candidate for further investigation.

The pharmaceutical industry has been increasingly interested in compounds that incorporate fluoro-substituted aromatic rings due to their favorable pharmacokinetic profiles. The trifluoromethyl-phenyl moiety in N-[1-[3-(Trifluoromethyl)phenyl]piperidin-4-yl]oxirane-2-carboxamide aligns with this trend, as trifluoromethyl groups are known to improve lipophilicity and binding interactions with biological targets. This has led to extensive research into the synthesis and characterization of such compounds, with the aim of identifying new drug candidates.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The piperidine-pyridine scaffold is widely recognized for its role in many bioactive agents, including antipsychotics, antidepressants, and antiviral drugs. By incorporating an oxirane ring into this framework, researchers can explore new chemical space and potentially discover novel therapeutic entities with improved efficacy and reduced side effects.

The oxirane ring itself is a versatile functional group that can be opened under various conditions to yield different products. This reactivity allows for the design of prodrugs that can be activated in vivo to release the active pharmaceutical ingredient at the site of action. Such strategies are particularly useful for enhancing bioavailability or reducing toxicity. In addition, the oxirane ring can be used to form covalent bonds with biological targets, leading to more potent and selective drug interactions.

The synthesis of N-[1-[3-(Trifluoromethyl)phenyl]piperidin-4-yl]oxirane-2-carboxamide presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to access such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitution reactions, and ring-closing metathesis have all contributed to the development of robust synthetic routes for this type of compound.

In conclusion, N-[1-[3-(Trifluoromethyl)phenyl]piperidin-4-yl]oxirane-2-carboxamide (CAS No: 2411286-37-6) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a promising candidate for further research and development in the pharmaceutical industry. As our understanding of molecular structure-function relationships continues to evolve, compounds like this one are likely to play an increasingly important role in the discovery and development of new drugs.